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Welcome to the technical support center for Direct Imaging of Neuronal Activity (DIANA) fMRI
data analysis. This guide provides troubleshooting advice and answers to frequently asked
guestions for researchers, scientists, and drug development professionals. Given the ongoing
scientific discussion regarding the DIANA technique, this resource aims to provide a balanced
overview of the potential challenges and critical considerations in data acquisition and analysis.

Frequently Asked Questions (FAQs)
Q1: We are unable to detect a DIANA signal in our data.
What are the common reasons for this?

There is a significant debate within the scientific community regarding the reproducibility of the
DIANA signal. Several independent research groups have reported failures to replicate the
original findings in both human and animal models.[1][2][3][4] The primary pitfall may be that
the originally reported DIANA signal is not of neuronal origin but rather an artifact.[5][6][7]

Troubleshooting Steps:

» Verify Sequence Implementation: The DIANA method is based on a Spoiled Gradient
Recalled Echo (SPGRE) sequence.[8][9] Ensure your sequence parameters are correctly
implemented and stable. Phantom experiments are crucial to evaluate the stability of the
MRI signal and assess scanner drift.[8]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b7908659?utm_src=pdf-interest
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://direct.mit.edu/imag/article/doi/10.1162/imag_a_00136/120388/No-observation-of-DIANA-signals-in-rats-at-7-0-and
https://pmc.ncbi.nlm.nih.gov/articles/PMC10312747/
https://www.thetransmitter.org/brain-imaging/two-studies-fail-to-replicate-holy-grail-diana-fmri-method-for-detecting-neural-activity/
https://ouci.dntb.gov.ua/en/works/leMw02kl/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38536916/
https://www.biorxiv.org/content/10.1101/2025.08.31.673005v1
https://scitechdaily.com/diana-debunked-by-mit-the-mri-that-couldnt-read-minds/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.researchgate.net/publication/373233259_Initial_experiences_with_Direct_Imaging_of_Neuronal_Activity_DIANA_in_humans
https://pmc.ncbi.nlm.nih.gov/articles/PMC12007528/
https://www.researchgate.net/publication/373233259_Initial_experiences_with_Direct_Imaging_of_Neuronal_Activity_DIANA_in_humans
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Assess Data Quality: Repetitive experiments with short interstimulus intervals can be
strenuous for human subjects, potentially impacting data quality.[9] Monitor subject motion
and physiological parameters closely.

Critical Data Analysis: Be cautious of spurious, non-replicable peaks that can appear,
especially with a small number of trials.[2][4] Avoid data analysis practices that might
introduce confirmation bias, such as the inappropriate exclusion of outliers.[2][3]

Consider the Possibility of Artifacts: Studies have shown that DIANA-like signals can be
generated by the imaging process itself, even in the absence of neuronal stimulation or in
phantoms.[5][7]

Q2: How can we differentiate a potential DIANA signal
from artifacts?

Differentiating a true neuronal signal from systemic or scanner-induced artifacts is a critical

challenge in DIANA fMRI.

Key Considerations:

Control Experiments: A crucial step is to run control experiments. One study found that
DIANA-like signals persisted even when the stimulus device was disconnected, and similar
signals were detected when the animal was replaced with a tube of water.[7] This strongly
suggests the signals were not of neuronal origin.

Signal Characteristics: The original study reported a signal peak at approximately 25
milliseconds after the stimulus.[3] However, subsequent studies suggest that spatiotemporal
characteristics of the data can be determined by nonideal aspects of the pulse sequence and
the specimen.[5]

White Matter Control ROIs: In some human studies, white matter control regions of interest
(ROIs) showed signal fluctuations of a similar magnitude to those in the target gray matter
ROlIs, indicating a non-neuronal source of the signal change.[9]

Experimental Protocols and Data Presentation
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A significant challenge in reproducing DIANA findings has been variations in experimental

protocols. The table below summarizes key parameters from the original study and a notable

replication attempt.

Parameter

Original Study (Toi et al.,
2022)

Replication Study (Kim et
al., 2023)

Magnetic Field Strength

94T

1527

Bolus IP delivery of

Continuous intravenous

Anesthesia ) ] ) ] ] ]
ketamine/xylazine as needed infusion of ketamine/xylazine
_ _ Electrical whisker pad Electrical whisker pad
Stimulation ) ) ) )
stimulation stimulation
Shuffled line scanning k-t pulse  Identical shuffled line scanning
Sequence
sequence k-t pulse sequence
TRITE 5/2 ms 5/2 ms

Spatial Resolution

0.22x0.22x1 mm?3

0.22x0.22x1 mm?3

Number of Trials

50-300

Extensively averaged data
from 1,050 trials

One key difference highlighted is the method of anesthesia administration. The original study's

use of bolus injections could lead to fluctuations in anesthetic depth, a potential confounding

variable.[2][3]

Visualizing Workflows and Potential Pitfalls
DIANA Experimental and Analysis Workflow

The following diagram illustrates a typical experimental and analysis workflow for a DIANA

fMRI study, highlighting stages where critical evaluation is necessary.
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Potential Pitfalls
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A flowchart of the DIANA fMRI workflow with potential pitfalls highlighted.
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Logical Relationship: Signal or Artifact?

The current evidence suggests that the observed DIANA signal may not be of neuronal origin.
The following diagram illustrates the logical flow of the investigation into the source of the
DIANA signal.

Evidence from Replication Studies

DIANA Signal Observed Signal in absence of stimulus ( Signal in phantoms (water) ) NDSHE DTS ( Signal in white matter control ROl )
_/

(Original Interpretatio Replication Crisis Leads to...

Y Y

( ) T

Click to download full resolution via product page
A diagram illustrating the evidence for the DIANA signal as an artifact.

This technical support guide will be updated as new research emerges in this rapidly evolving
area. Researchers are encouraged to critically evaluate their data and consider the broader
scientific context when interpreting DIANA fMRI results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [DIANA fMRI Data Analysis: Technical Support &
Troubleshooting Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7908659#common-pitfalls-in-diana-fmri-data-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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